Cas no 1027333-16-9 (Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate)

• Product Name: Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate
• CAS No: 1027333-16-9
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 831086
• Update Time: 2025-06-09

Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)PhenylboronicAcid
• 6-(PHENYLMETHYL)-2,6-DIAZASPIRO[3.5]NONANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 8-benzyl-2,8-diazaspiro[3.5]nonane-2-carboxylate
• tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate
• OWZPTKUWNHQSPG-UHFFFAOYSA-N
• 2-Benzyl-2,8-diazaspiro[5.3]nonane-8-carboxylic acid tert-butyl ester
• 2,6-Diazaspiro[3.5]nonane-2-carboxylic acid,6-(phenylmethyl)-,1,1-dimethylethyl ester
• Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C19H28N2O2/c1-18(2,3)23-17(22)21-14-19(15-21)10-7-11-20(13-19)12-16-8-5-4-6-9-16/h4-6,8-9H,7,10-15H2,1-3H3
• InChI Key： OWZPTKUWNHQSPG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(CN(CC3C=CC=CC=3)CCC2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Topological Polar Surface Area: 32.8

Additional information on Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate

Introduction to Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1027333-16-9)

Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1027333-16-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic diamine derivative features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition studies. The compound's architecture, combining a spirocyclic core with functionalities such as tert-butyl and benzyl substituents, as well as an amine-carboxylate moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The spiro[3.5]nonane core of this molecule contributes to its rigidity and stability, which are desirable properties in the design of bioactive molecules. Spirocyclic compounds are known for their ability to mimic natural product scaffolds and have been extensively explored in the development of enzyme inhibitors, receptor ligands, and other therapeutic agents. The presence of two amine groups in the 2,6-diazaspiro[3.5]nonane backbone enhances its reactivity, allowing for further derivatization through condensation reactions, Schiff base formations, or metal coordination studies.

The tert-butyl group at the 1-position provides steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological targets. This substitution pattern is commonly employed in medicinal chemistry to optimize pharmacokinetic properties and reduce metabolic degradation. Similarly, the benzyl group at the 6-position introduces hydrophobicity and can serve as a handle for further functionalization or cross-coupling reactions.

The carboxylate functionality at the 2-position offers opportunities for salt formation or further derivatization into esters or amides, expanding the compound's utility in synthetic chemistry. This bifunctional nature makes Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate a valuable intermediate in the synthesis of more complex molecules designed for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic diamines as scaffolds for drug development. Studies have demonstrated that these compounds can exhibit favorable interactions with biological targets due to their rigid conformation and tunable electronic properties. The spiro[3.5]nonane core, in particular, has been shown to enhance binding affinity by reducing conformational flexibility and improving target specificity.

In addition to its structural advantages, Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate has been investigated for its potential role in modulating enzyme activity. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The ability to fine-tune the substituents on the spirocyclic core allows researchers to optimize potency while minimizing off-target effects.

The benzyl and tert-butyl substituents play critical roles in determining the compound's solubility and bioavailability. These groups can be modified or removed to improve pharmacokinetic profiles, making them essential considerations in drug design. Furthermore, the carboxylate group provides a site for prodrug development, enabling controlled release of active pharmaceutical ingredients under physiological conditions.

Current research is exploring novel synthetic routes to access derivatives of Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate with enhanced biological activity. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in introducing new functional groups while preserving the integrity of the spirocyclic core. These methods allow for rapid diversification of the compound library without compromising structural fidelity.

The amine groups in this molecule also present opportunities for coordination chemistry studies. Metal ions such as copper(II), zinc(II), and nickel(II) can form stable complexes with these nitrogen atoms, leading to novel materials with applications in catalysis or sensing technologies. Such metal complexes may exhibit enhanced reactivity or selectivity compared to free ligands, making them attractive candidates for industrial processes.

From a medicinal chemistry perspective, Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate represents a promising scaffold for developing next-generation therapeutics. Its unique structural features offer multiple points of modification to tailor biological activity against specific disease targets. By leveraging advances in synthetic methodologies and computational biology, researchers can accelerate the discovery of novel drug candidates derived from this compound.

The growing interest in spirocyclic diamines underscores their potential as building blocks for innovative therapeutics. As more data emerges on their biological properties and synthetic feasibility, compounds like Tert-butyl 6-benzyl-2,6-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1027333-16-9) are likely to play an increasingly important role in pharmaceutical research and development efforts worldwide.